Cas no 895010-20-5 (N-(2,4-dimethoxyphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: N-(2,4-dimethoxyphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 895010-20-5
• MF: C₂₂H₂₁N₅O₄
• MW: 419.433244466782
• CID: 6467331
• Update Time: 2025-10-19

N-(2,4-dimethoxyphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, N-(2,4-dimethoxyphenyl)-1,4-dihydro-1-(2-methylphenyl)-4-oxo-

• Inchi： 1S/C22H21N5O4/c1-14-6-4-5-7-18(14)27-21-16(11-24-27)22(29)26(13-23-21)12-20(28)25-17-9-8-15(30-2)10-19(17)31-3/h4-11,13H,12H2,1-3H3,(H,25,28)
• InChI Key： ZYDNZKVOSKSIEB-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=C(OC)C=C2OC)=O)C(=O)C2C=NN(C3=CC=CC=C3C)C=2N=1

Additional information on N-(2,4-dimethoxyphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

Comprehensive Overview of N-(2,4-dimethoxyphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide (CAS No. 895010-20-5)

N-(2,4-dimethoxyphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide (CAS No. 895010-20-5) is a specialized pyrazolopyrimidine derivative with significant potential in pharmaceutical and biochemical research. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities, including kinase inhibition and modulation of cellular signaling pathways. Its unique structure, featuring a dimethoxyphenyl and methylphenyl moiety, makes it a valuable candidate for drug discovery and development.

The growing interest in pyrazolopyrimidine-based compounds stems from their applications in targeting protein kinases, which are critical in diseases like cancer and inflammatory disorders. Researchers are particularly intrigued by the 4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin core, as it mimics purine bases, enabling interactions with ATP-binding sites in enzymes. The presence of the acetamide group further enhances its binding affinity, making CAS No. 895010-20-5 a promising scaffold for designing novel therapeutics.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. This compound aligns with these trends, as its structural features allow for selective inhibition of specific kinases. For instance, its 2-methylphenyl substituent may contribute to improved pharmacokinetic properties, such as enhanced membrane permeability and metabolic stability—key factors in drug development.

From a synthetic chemistry perspective, N-(2,4-dimethoxyphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide showcases the versatility of modern organic synthesis techniques. Its preparation often involves multi-step reactions, including cyclocondensation and amide coupling, highlighting the importance of regioselective control and protecting group strategies. These methods are frequently discussed in medicinal chemistry forums, reflecting the compound's relevance in academic and industrial research.

Another area of interest is the compound's potential role in neurodegenerative disease research. Recent studies suggest that pyrazolopyrimidine derivatives may modulate pathways implicated in Alzheimer's and Parkinson's diseases. While CAS No. 895010-20-5 has not yet been extensively studied in this context, its structural similarity to known neuroprotective agents warrants further investigation. This aligns with the broader scientific community's focus on disease-modifying therapies.

In the context of SEO optimization, this compound attracts queries such as "pyrazolopyrimidine kinase inhibitor," "small-molecule drug discovery," and "heterocyclic compound synthesis." These keywords reflect the intersection of chemistry and biology, a hot topic in biopharmaceutical research. Additionally, the compound's CAS number (895010-20-5) is frequently searched by procurement specialists and regulatory professionals, underscoring its commercial and compliance relevance.

Environmental and green chemistry considerations are also pertinent. Researchers are increasingly exploring sustainable synthesis routes for compounds like N-(2,4-dimethoxyphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide, minimizing hazardous byproducts and energy consumption. This aligns with global initiatives for eco-friendly pharmaceutical manufacturing, a trending topic in both scientific literature and industry reports.

In summary, CAS No. 895010-20-5 represents a compelling case study in medicinal chemistry and drug design. Its multifaceted applications—from kinase inhibition to potential neuroprotection—coupled with its synthetic complexity, make it a subject of enduring interest. As the scientific community continues to explore its properties, this compound may pave the way for breakthroughs in personalized medicine and therapeutic innovation.